Cas no 2171879-79-9 (2-(methoxymethyl)oxan-2-ylmethanesulfonyl chloride)

• Product Name: 2-(methoxymethyl)oxan-2-ylmethanesulfonyl chloride
• CAS No: 2171879-79-9
• MF: C₈H₁₅ClO₄S
• MW: 242.720300912857
• CID: 6297593
• PubChem ID: 165524097
• Update Time: 2025-06-15

2-(methoxymethyl)oxan-2-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)oxan-2-ylmethanesulfonyl chloride
• [2-(methoxymethyl)oxan-2-yl]methanesulfonyl chloride
• 2171879-79-9
• EN300-1451374

• Inchi： 1S/C8H15ClO4S/c1-12-6-8(7-14(9,10)11)4-2-3-5-13-8/h2-7H2,1H3
• InChI Key： KSLXKKOAMKXNOE-UHFFFAOYSA-N
• SMILES： ClS(CC1(COC)CCCCO1)(=O)=O

Computed Properties

• Exact Mass: 242.0379578g/mol
• Monoisotopic Mass: 242.0379578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61Ų

Additional information on 2-(methoxymethyl)oxan-2-ylmethanesulfonyl chloride

Research Briefing on 2-(Methoxymethyl)oxan-2-ylmethanesulfonyl Chloride (CAS: 2171879-79-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-(methoxymethyl)oxan-2-ylmethanesulfonyl chloride (CAS: 2171879-79-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is a versatile reagent with potential applications in drug discovery, bioconjugation, and the synthesis of complex bioactive molecules. Recent studies have explored its utility as a key intermediate in the development of novel therapeutics and chemical probes, leveraging its reactive sulfonyl chloride moiety for selective modifications of biomolecules.

One of the primary research focuses involving this compound has been its role in the synthesis of sulfonamide-based inhibitors. Sulfonamides are a critical pharmacophore in many FDA-approved drugs, targeting enzymes such as carbonic anhydrases and matrix metalloproteinases. Recent work published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 2-(methoxymethyl)oxan-2-ylmethanesulfonyl chloride as a building block for the development of selective kinase inhibitors, with improved pharmacokinetic properties due to its oxane ring structure, which enhances solubility and metabolic stability.

In addition to its pharmaceutical applications, this compound has been investigated for its potential in chemical biology tools. A 2024 study in ACS Chemical Biology highlighted its use in the site-specific modification of proteins, enabling the introduction of functional handles for imaging or therapeutic payloads. The methoxymethyl group on the oxane ring was found to reduce steric hindrance, facilitating efficient conjugation with nucleophilic residues like lysine or cysteine under mild conditions.

From a synthetic chemistry perspective, recent advances have optimized the preparation of 2-(methoxymethyl)oxan-2-ylmethanesulfonyl chloride, addressing previous challenges in yield and purity. A Green Chemistry (2023) publication reported an improved catalytic process using recyclable reagents, achieving >90% yield while minimizing hazardous byproducts. This development is particularly significant for scaling up production for industrial applications.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results from a 2024 European Journal of Medicinal Chemistry study suggest that derivatives of this sulfonyl chloride can be engineered to release therapeutic agents in response to specific enzymatic activities in tumor microenvironments. The unique structural features of the oxane ring appear to contribute to both stability during circulation and controlled release at the target site.

As research progresses, 2-(methoxymethyl)oxan-2-ylmethanesulfonyl chloride continues to demonstrate its value as a multifunctional tool in medicinal chemistry and chemical biology. Future directions may include expanded applications in PROTAC development, where its dual functionality could enable novel linker designs, as well as exploration of its chiral properties for stereoselective synthesis. The compound's versatility and the recent methodological improvements in its handling and application position it as an important reagent in contemporary drug discovery pipelines.